Benzenesulfonyl chloride Benzenesulfonyl chloride Benzenesulfonyl chloride is prepared by reaction of benzene and chlorosulfonic acid or from the sodium salt of benzenesulfonic acid and PCl5 or POCl3. It reacts with Grignard reagent from N-unsubstituted indoles to form oxindoles or substituted indoles. Benzenesulfonyl chloride is the derivatization reagent for the determination of various amines in waste water and surface water at the sub-ppb level by gas chromatography-mass spectrometry.
Benzenesulfonyl chloride reacts with Grignard reagent from N-unsubstituted indoles to form oxindoles or substituted indoles. It is the derivatization reagent for the determination of various amines in waste water and surface water at the sub-ppb level by gas chromatography-mass spectrometry.
Benzenesulfonyl chloride appears as a colorless to slightly yellow solid that melts at approximately 40°F. Very irritating to skin, eyes and mucous membranes. May emit toxic fumes when heated to high temperatures. Used to make dyes and other chemicals.
Brand Name: Vulcanchem
CAS No.: 98-09-9
VCID: VC20831304
InChI: InChI=1S/C6H5ClO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H
SMILES: C1=CC=C(C=C1)S(=O)(=O)Cl
Molecular Formula: C6H5ClO2S
Molecular Weight: 176.62 g/mol

Benzenesulfonyl chloride

CAS No.: 98-09-9

Cat. No.: VC20831304

Molecular Formula: C6H5ClO2S

Molecular Weight: 176.62 g/mol

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Benzenesulfonyl chloride - 98-09-9

Specification

Description Benzenesulfonyl chloride is prepared by reaction of benzene and chlorosulfonic acid or from the sodium salt of benzenesulfonic acid and PCl5 or POCl3. It reacts with Grignard reagent from N-unsubstituted indoles to form oxindoles or substituted indoles. Benzenesulfonyl chloride is the derivatization reagent for the determination of various amines in waste water and surface water at the sub-ppb level by gas chromatography-mass spectrometry.
Benzenesulfonyl chloride reacts with Grignard reagent from N-unsubstituted indoles to form oxindoles or substituted indoles. It is the derivatization reagent for the determination of various amines in waste water and surface water at the sub-ppb level by gas chromatography-mass spectrometry.
Benzenesulfonyl chloride appears as a colorless to slightly yellow solid that melts at approximately 40°F. Very irritating to skin, eyes and mucous membranes. May emit toxic fumes when heated to high temperatures. Used to make dyes and other chemicals.
CAS No. 98-09-9
Molecular Formula C6H5ClO2S
Molecular Weight 176.62 g/mol
IUPAC Name benzenesulfonyl chloride
Standard InChI InChI=1S/C6H5ClO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H
Standard InChI Key CSKNSYBAZOQPLR-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)S(=O)(=O)Cl
Canonical SMILES C1=CC=C(C=C1)S(=O)(=O)Cl
Boiling Point 484.7 °F at 760 mm Hg (USCG, 1999)
252.0 °C
177 °C AT 100 MM HG; 120 °C AT 10 MM HG; DECOMP 251-252 °C AT 760 MM HG
Colorform COLORLESS, OILY LIQUID
Flash Point greater than 233.6 °F (USCG, 1999)
Melting Point 58.1 °F (USCG, 1999)
14.5 °C

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